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Executive Summary
Paucimannosylation is a post-translational modification involving the attachment of truncated

mannose-terminating N-glycans to proteins. Historically considered a hallmark of invertebrates

and plants, recent advancements in glycoanalytics have revealed its significant presence and

functional importance in mammals, including humans. This technical guide provides a

comprehensive overview of paucimannose, detailing its core structure, biosynthetic pathways,

and diverse biological roles in health and disease. Particular focus is given to its emerging

significance in innate immunity and oncology. This document also furnishes detailed

experimental protocols for the identification, characterization, and quantification of

paucimannosylation, alongside quantitative data and visual representations of key pathways

and workflows to support researchers and drug development professionals in this burgeoning

field.

Introduction to Paucimannosylation
Paucimannosylation is a subtype of N-linked glycosylation characterized by the presence of N-

glycans with a core structure of two N-acetylglucosamine (GlcNAc) residues linked to

asparagine, and terminally decorated with a "pauci" or small number of mannose residues,

typically one to three (Man1-3GlcNAc2)[1]. The term "paucimannose" was first introduced in

the early 1990s[1]. These structures can be further modified with core fucose and, in plants and

invertebrates, with xylose[1]. While initially perceived as a feature of "lower organisms,"
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paucimannosylation is now recognized as a distinct and functionally relevant post-translational

modification in vertebrates, including humans, where it plays roles in immunity, cancer, and

cellular development[1].

Core Structure and Nomenclature
The fundamental paucimannosidic structure consists of a chitobiose core (GlcNAcβ1-4GlcNAc-

Asn) with one to three mannose residues attached. A common nomenclature is used to denote

these structures; for example, M3F represents a glycan with three mannose residues, two

GlcNAc residues, and one fucose (Man3GlcNAc2Fuc1)[1]. In mammals, paucimannosidic

glycans are often core-fucosylated[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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